Cas no 2309730-22-9 (4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2309730-22-9
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 6529754
• PubChem ID: 134161111
• Update Time: 2025-06-07

4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-[2-(2-methoxyphenyl)acetyl]-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-(2-(2-methoxyphenyl)acetyl)-1-(thiazol-2-yl)piperazin-2-one
• AKOS040705434
• 2309730-22-9
• F6573-7984

• Inchi： 1S/C16H17N3O3S/c1-22-13-5-3-2-4-12(13)10-14(20)18-7-8-19(15(21)11-18)16-17-6-9-23-16/h2-6,9H,7-8,10-11H2,1H3
• InChI Key： QBELOKBUFBWGGE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(CN(C(CC2C=CC=CC=2OC)=O)CC1)=O

Computed Properties

• Exact Mass: 331.09906259g/mol
• Monoisotopic Mass: 331.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91Ų

Additional information on 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one

Introducing 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309730-22-9): A Promising Compound in Modern Medicinal Chemistry

The compound 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one, identified by its CAS number 2309730-22-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a piperazine core linked to a thiazole ring and an acetylated 2-methoxyphenyl moiety, has garnered attention for its potential therapeutic applications. The combination of these structural elements not only enhances the compound's pharmacological profile but also opens new avenues for drug discovery and development.

Recent studies have highlighted the importance of piperazine derivatives in the design of novel therapeutic agents. Piperazines are known for their ability to modulate various biological pathways, making them valuable scaffolds in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of a thiazole ring in this compound further enriches its pharmacological potential. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties, underscoring the compound's multifaceted therapeutic promise.

The acetylated 2-methoxyphenyl group adds another layer of complexity to the compound's structure, influencing its solubility, bioavailability, and interaction with biological targets. This modification is particularly noteworthy in medicinal chemistry, as it can significantly alter the compound's pharmacokinetic properties without compromising its core pharmacological activity. The synergistic effects of these structural components make 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one a compelling candidate for further investigation.

In the context of contemporary research, this compound aligns with the growing trend toward the development of multitargeted drugs. Multitargeted approaches aim to simultaneously modulate multiple biological pathways to achieve a more comprehensive therapeutic effect. The structural features of 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one suggest its potential as a multitargeted agent, capable of interacting with various receptors and enzymes involved in disease pathogenesis.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives have shown promise in preclinical studies as candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The addition of a thiazole ring may enhance its efficacy by improving binding affinity to specific neurotransmitter receptors. Furthermore, the methoxyphenyl group could contribute to central nervous system penetration, making it a viable candidate for treating central nervous system disorders.

The compound's structural design also takes into account considerations related to drug metabolism and excretion. The acetylated group can influence the compound's metabolic pathways, potentially leading to improved bioavailability and reduced toxicity. These factors are crucial in drug development, as they directly impact the compound's clinical efficacy and safety profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly wet-lab experiments. The structural features of 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one have been successfully modeled using computational methods, providing insights into its potential interactions with biological targets. These virtual screening approaches have accelerated the drug discovery process and identified promising candidates for further experimental validation.

The synthesis of this compound represents a testament to the ingenuity and precision of modern synthetic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. This level of synthetic sophistication is essential for producing compounds with high purity and pharmaceutical-grade quality.

As research continues to uncover new therapeutic applications for 4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one, it is likely that this compound will play a significant role in future drug development efforts. Its unique structural features and promising pharmacological profile make it a valuable asset in the medicinal chemist's arsenal. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties.

In conclusion,4-2-(2-methoxyphenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309730-22-9) stands out as a promising candidate in modern medicinal chemistry. Its intricate structure, combining key pharmacophoric elements such as piperazine and thiazole rings with an acetylated 2-methoxyphenyl moiety, positions it as a versatile tool for drug discovery and development. With ongoing research exploring its potential applications in treating neurological disorders and other conditions, this compound holds significant promise for improving human health.